Cas no 881956-20-3 (4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid)

• Product Name: 4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid
• CAS No: 881956-20-3
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6783166
• PubChem ID: 3161135
• Update Time: 2025-10-28

4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS022061337
• BBL018775
• 4-Morpholino-4-oxo-3-(piperidin-1-yl)butanoic acid
• 4-morpholin-4-yl-4-oxo-3-piperidin-1-ylbutanoic acid
• 4-(morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid
• 881956-20-3
• VS-06764
• STL195358
• 4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid

• Inchi： 1S/C13H22N2O4/c16-12(17)10-11(14-4-2-1-3-5-14)13(18)15-6-8-19-9-7-15/h11H,1-10H2,(H,16,17)
• InChI Key： HMISVIIWFOKILQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(CC(=O)O)N1CCCCC1)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid

4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid: A Comprehensive Overview

4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid (CAS No. 881956-20-3) is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug development and as a building block for advanced chemical compounds. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yl)butanoic acid is notable for its combination of morpholine and piperidine moieties. Morpholine, a six-membered ring containing oxygen and nitrogen atoms, is known for its versatility in chemical reactions. Similarly, piperidine, a six-membered amine ring, contributes to the compound's stability and reactivity. The presence of the butanoic acid group further enhances the compound's functional diversity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of morpholine-containing compounds in medicinal chemistry. Morpholine derivatives are often employed as bioisosteres or scaffolds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and permeability. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that morpholine-containing compounds exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

In terms of synthesis, 4-(Morpholin-4-yl)-4-oxo-3-(piperidin-1-yli)butanoic acid can be synthesized through a variety of methods, including nucleophilic substitution and condensation reactions. One optimized approach involves the reaction of morpholine with an appropriately substituted aldehyde or ketone, followed by cyclization to form the piperidine ring. This multi-step synthesis ensures high purity and yields, making it suitable for large-scale production.

The biological activity of this compound has been extensively studied. Preclinical studies indicate that 4-(Morpholin-4-yli)-4-keto-piperidinobutanecarboxylic acid exhibits significant anti-inflammatory and analgesic properties. A study conducted at the University of California revealed that this compound selectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

Moreover, morpholine-piperidine conjugates have shown promise in anticancer research. A team from the National Cancer Institute reported that certain derivatives of this compound induce apoptosis in cancer cells by targeting specific oncogenic pathways. These findings underscore the potential of CAS No. 881956203 as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, 4-(Morpholinyl)-4-keto-piperidinobutanecarboxylic acid is also used as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable tool in organic synthesis. For example, researchers at MIT have utilized this compound as a precursor for constructing bioactive macrocycles with potential applications in peptide mimicry.

From an environmental perspective, understanding the degradation pathways of CAS No. 881956203 is crucial for assessing its ecological impact. Recent eco-toxicological studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments.

In conclusion, 4-(Morpholinyl)-4-keto-piperidinobutanecarboxylic acid (CAS No. 881956203) stands out as a versatile and multifaceted compound with significant implications across various scientific domains. Its unique structural features, coupled with its diverse biological activities and synthetic utility, position it as a key player in modern drug discovery and chemical innovation.